N-{2-[methyl(phenyl)amino]ethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• IUPAC Name: N-[2-(N-methylanilino)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C17H20N2O4S/c1-19(14-5-3-2-4-6-14)10-9-18-24(20,21)15-7-8-16-17(13-15)23-12-11-22-16/h2-8,13,18H,9-12H2,1H3
• InChI Key: WMNLAFLPXQGFKN-UHFFFAOYSA-N
• Canonical SMILES: CN(CCNS(=O)(=O)C1=CC2=C(C=C1)OCCO2)C3=CC=CC=C3
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

Synthesis Analysis

The synthesis of sulfonamide derivatives incorporating the benzodioxane moiety involves a series of reactions starting with N-2,3-dihydrobenzo[1,4]-dioxin-6-amine reacting with 4-methylbenzenesulfonyl chloride in the presence of aqueous Na2CO3. This yields N-(2,3-dihydrobenzo[1,4]-dioxin-6-yl)-4-methylbenzenesulfonamide, which is then reacted with various bromoacetamides in DMF and lithium hydride as a base to afford a variety of 2-{2,3-dihydro-1,4-benzodioxin-6-yl[(4-methylphenyl)sulfonyl]amino}-N-(un/substituted-phenyl)acetamides. The compounds are characterized by IR, 1H-NMR, and CHN analysis data, indicating successful synthesis and the presence of the desired functional groups (Abbasi et al., 2019).

Molecular Structure Analysis

The molecular structure of derivatives of N-{2-[methyl(phenyl)amino]ethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has been analyzed through various techniques, including X-ray single-crystal diffraction and spectroscopic methods such as FT-IR, UV–Vis, and NMR. These analyses confirm the formation of the desired sulfonamide derivatives and provide detailed insights into their molecular conformations, showcasing the importance of hydrogen bonding, π-π stacking, and other non-covalent interactions in determining the overall structure of these compounds (Li et al., 2009).

Chemical Reactions and Properties

The chemical reactivity and properties of N-{2-[methyl(phenyl)amino]ethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide derivatives have been explored through their enzyme inhibitory activities against targets such as α-glucosidase and acetylcholinesterase. These studies highlight the potential of these compounds as enzyme inhibitors, with the variations in substituents on the benzodioxane ring influencing their inhibitory potency. The in silico molecular docking results further support the experimental findings, indicating the compounds' interactions with the active sites of the enzymes (Abbasi et al., 2019).